Tauro-β-muricholic Acid

• CAS No.: 25696-60-0
• Product Name: Tauro-β-muricholic Acid
• Molecular Formula: C26H45NO7S
• Molecular Weight: 515.7 g/mol
• IUPAC Name: 2-[[(4R)-4-[(3R,5R,6S,7R,10R,13R,17R)-3,6,7-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• Standard InChI: InChI=1S/C26H45NO7S/c1-15(4-7-21(29)27-12-13-35(32,33)34)17-5-6-18-22-19(9-11-25(17,18)2)26(3)10-8-16(28)14-20(26)23(30)24(22)31/h15-20,22-24,28,30-31H,4-14H2,1-3H3,(H,27,29)(H,32,33,34)/t15-,16-,17-,18?,19?,20+,22?,23+,24-,25-,26-/m1/s1
• Standard InChIKey: XSOLDPYUICCHJX-OEYGYFRSSA-N
• Isomeric SMILES: C[C@H](CCC(=O)NCCS(=O)(=O)O)[C@H]1CCC2[C@@]1(CCC3C2[C@H]([C@H]([C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
• SMILES: CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C
• Canonical SMILES: CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C
• Physical Description: Solid
• Description: Tauro-b-muricholic acid, also known as tauro-beta-muricholate or T-alpha-MC, belongs to the class of organic compounds known as taurinated bile acids and derivatives. These are bile acid derivatives containing a taurine conjugated to the bile acid moiety. Tauro-b-muricholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Tauro-b-muricholic acid has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, tauro-b-muricholic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: T-alpha-MC; T-beta-MC; tauro-alpha-muricholate; tauro-alpha-muricholic acid; tauro-beta-muricholate; tauro-beta-muricholic acid; tauromuricholate; tauromuricholic acid; tauromuricholic acid, (3alpha,5beta,6beta,7alpha)-isome
• PubChem Compound: 168408
• Last Modified: Nov 11 2021